5-((3-Bromophenyl)(pyrrolidin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(3-bromophenyl)-pyrrolidin-1-ylmethyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C16H17BrN4OS/c1-10-18-16-21(19-10)15(22)14(23-16)13(20-7-2-3-8-20)11-5-4-6-12(17)9-11/h4-6,9,13,22H,2-3,7-8H2,1H3
• InChI Key: ZGXLHIPUCCWHNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C(SC2=N1)C(C3=CC(=CC=C3)Br)N4CCCC4)O
• Molecular Formula: C16H17BrN4OS
• Molecular Weight: 393.3 g/mol

Description

5-((3-Bromophenyl)(pyrrolidin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C16H17BrN4OS and its molecular weight is 393.3. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Applications

One area of research involves the synthesis of dihydrothienopyridine derivatives fused with triazole rings, highlighting the methods for creating complex heterocyclic compounds that could include structures similar to the compound . These synthetic approaches are crucial for developing novel compounds with potential biological activities (Ábrányi‐Balogh et al., 2013).

Additionally, the synthesis of 3-cyano-1,4,6-trisubstituted-2(1H)-pyridinones, incorporating various pharmacophores including bromophenyl units, has shown that certain derivatives display moderate antitumor potential against tumor cell lines. This suggests the potential utility of similarly structured compounds in cancer research (Rostom et al., 2011).

Antimicrobial and Antifungal Activities

Another field of application is the development of new molecules for antimicrobial and antifungal purposes. For instance, studies on substituted indolylthiadiazole derivatives and quinazolinonylthiadiazole derivatives explore the antibacterial activities of compounds with structural elements similar to the query compound. These compounds have been screened against various bacteria, demonstrating the significance of structural diversity in drug discovery (Singh et al., 2010).

Cardiovascular Research

Moreover, research on 1,2,4-triazolo[1,5-a]pyrimidines fused to different heterocyclic systems, such as pyrrole or thiophene, has shown promising coronary vasodilating and antihypertensive activities. This indicates the potential of heterocyclic compounds in developing new cardiovascular drugs (Sato et al., 1980).